
Tetrahydrocortisone-d6 CAS number and
molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tetrahydrocortisone-d6

Cat. No.: B15558192 Get Quote

In-Depth Technical Guide: Tetrahydrocortisone-
d6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Tetrahydrocortisone-d6, a

deuterated analog of Tetrahydrocortisone. It is intended to serve as a core resource for

professionals in research and drug development, offering detailed data, experimental

methodologies, and pathway visualizations.

Core Data Presentation
Quantitative data for Tetrahydrocortisone-d6 and its non-labeled counterpart are summarized

below for easy reference and comparison.

Property Tetrahydrocortisone-d6
Tetrahydrocortisone (Non-
Labeled)

CAS Number

53-05-4 (for the non-labeled

compound; used by vendors

for the d6 version)

53-05-4[1]

Molecular Formula C₂₁H₂₆D₆O₅[2] C₂₁H₃₂O₅[1]

Molecular Weight 370.51 g/mol [2] 364.48 g/mol [3]
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Metabolic Pathway of Cortisol to
Tetrahydrocortisone
Tetrahydrocortisone is an inactive metabolite of cortisol, formed through a series of enzymatic

reactions. The pathway involves the conversion of cortisol to cortisone, which is then further

metabolized. Understanding this pathway is crucial for metabolic studies and interpreting

analytical results.
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Caption: Metabolic conversion of cortisol to Tetrahydrocortisone.

Experimental Protocols
Synthesis of Deuterated Tetrahydrocortisone
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A common method for the preparation of multi-deuterated tetrahydrocortisone involves the

reductive deuteration of a suitable precursor.[4]

Objective: To synthesize Tetrahydrocortisone-d5 for use in metabolic studies.

Methodology:

Starting Material: Prednisone is used as the starting material for the synthesis of deuterated

tetrahydrocortisone (THE-d5).[4]

Reductive Deuteration: The process is carried out in a solution of CH₃COOD with a rhodium

(5%) on alumina catalyst. The reaction proceeds under a deuterium atmosphere.[4] This

reaction targets the A-ring of the steroid, introducing deuterium atoms at positions C-1, C-2,

C-3, C-4, and C-5.[4]

Purification: Following the reaction, the product is purified to isolate the multi-labeled

tetrahydrocortisone.

Isotopic Purity Analysis: The isotopic purity of the synthesized THE-d5 is determined using

Gas Chromatography-Mass Spectrometry (GC-MS) analysis of its methoxime-trimethylsilyl

(MO-TMS) derivative.[4]

Quantification of Tetrahydrocortisone in Urine by LC-
MS/MS
This protocol outlines a method for the direct determination of the ratio of tetrahydrocortisol and

allo-tetrahydrocortisol to tetrahydrocortisone in urine samples using Liquid Chromatography-

Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS).[5]

Objective: To quantify urinary levels of tetrahydrocortisone and related metabolites.

Methodology:

Sample Preparation:

Urine samples undergo enzymatic hydrolysis to deconjugate the steroid metabolites.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/10576214/
https://pubmed.ncbi.nlm.nih.gov/10576214/
https://pubmed.ncbi.nlm.nih.gov/10576214/
https://pubmed.ncbi.nlm.nih.gov/10576214/
https://pubmed.ncbi.nlm.nih.gov/10576214/
https://pubmed.ncbi.nlm.nih.gov/16310418/
https://pubmed.ncbi.nlm.nih.gov/16310418/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Following hydrolysis, the samples are diluted (e.g., 1:20) prior to analysis to minimize

matrix effects.[5]

A deuterated internal standard, such as Tetrahydrocortisone-d6, is added to the samples

for accurate quantification.

Chromatographic Separation:

High-Performance Liquid Chromatography (HPLC) is performed using a C8 column.[5]

A ternary gradient elution with a mobile phase consisting of water, methanol, and

acetonitrile is employed for optimal separation of the analytes.[5]

Mass Spectrometric Detection:

Detection is carried out using a tandem mass spectrometer with an electrospray ionization

(ESI) source.[5]

The mass spectrometer is operated in a mode that allows for the specific detection and

quantification of tetrahydrocortisol, allo-tetrahydrocortisol, and tetrahydrocortisone.

Workflow for LC-MS/MS Analysis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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